5-(4-chlorophenyl)-3-(phenylsulfonyl)-2(1H)-pyridinone

• IUPAC Name: 3-(benzenesulfonyl)-5-(4-chlorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C17H12ClNO3S/c18-14-8-6-12(7-9-14)13-10-16(17(20)19-11-13)23(21,22)15-4-2-1-3-5-15/h1-11H,(H,19,20)
• InChI Key: ZNLWONNFAQPNAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC(=CNC2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClNO3S
• Molecular Weight: 345.8 g/mol

Description

5-(4-chlorophenyl)-3-(phenylsulfonyl)-2(1H)-pyridinone, also known as 5-CPSP, is an important organic compound that has been studied extensively in recent years. It is a synthetic compound that has been used in a variety of scientific research applications and has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Molecular Docking and Structure Analysis

• Docking studies and structural analysis: Tetrazole derivatives, including compounds related to the chemical structure of interest, have been examined through molecular docking studies to understand their orientation and interaction within the active site of enzymes, such as the cyclooxygenase-2 (COX-2) enzyme. X-ray crystallography provided insights into the molecular structure, showing that tetrazole rings are planar and the aryl rings show no conjugation with the tetrazole groups. These studies are crucial for developing COX-2 inhibitors with potential therapeutic applications (Al-Hourani et al., 2015).

Synthesis and Characterization

• Synthesis and antimicrobial activity: New series of compounds have been synthesized, characterized, and evaluated for their antibacterial and antifungal activities. Such studies are fundamental for discovering new drugs with potential applications in treating infections (Shah et al., 2014).

Computational and Theoretical Studies

• Computational analysis of molecular properties: Detailed computational studies, including Density Functional Theory (DFT) analysis and Molecular Electrostatic Potential (MEP) mapping, have been conducted to understand the electronic structure and charge distribution within molecules similar to "5-(4-chlorophenyl)-3-(phenylsulfonyl)-2(1H)-pyridinone." These studies are vital for designing molecules with desired properties for various applications (Sivakumar et al., 2021).

Biological Evaluation and Drug Development

• Biological evaluation and drug development: Novel pyrazoline derivatives, synthesized using microwave-assisted synthesis, have been screened for in vivo anti-inflammatory and in vitro antibacterial activities. Molecular docking studies complement these evaluations by predicting the interaction of these compounds with biological targets, aiding in the development of new therapeutic agents (Ravula et al., 2016).